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Compound of Interest

Compound Name: 11beta-Hydroxyboldione

CAS No.: 898-84-0

Cat. No.: B032396

Get Quote

-Hydroxyboldione

Part 1: Executive Safety Directives
11

-Hydroxyboldione (11

-hydroxy-1,4-androstadiene-3,17-dione) is an anabolic-androgenic steroid (AAS) precursor.
While often handled in milligram quantities for analytical or metabolic research, its structural
similarity to Boldenone and Androstenedione necessitates strict containment protocols.

Immediate Action Required:

Treat as a Reproductive Toxin: This compound is a suspected carcinogen and a known

reproductive toxin (GHS Category 1B). It must never enter the general sewage system.

Segregate Waste: Do not mix with general organic solvent waste. It requires a dedicated

"Cytotoxic/Teratogenic" waste stream to ensure incineration.
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Zero-Drain Policy: Under no circumstances should aqueous or solvent residues be poured

down the sink.

Part 2: Chemical Profile & Hazard Identification[1][2]
Understanding the physicochemical properties of 11

-Hydroxyboldione is the first step in a self-validating safety protocol.

Parameter Specification Operational Implication

Chemical Structure
C₁₉H₂₄O₃ (Androstane

skeleton)

Lipophilic; binds to

plastic/glass surfaces.

GHS Classification

H360: May damage

fertility/unborn childH351:

Suspected carcinogenH412:

Harmful to aquatic life

Requires "Blue Bin" or

dedicated cytotoxic waste

handling.

Physical State
White to off-white crystalline

powder

High risk of electrostatic

dispersion; use anti-static

weighing tools.

Solubility
Soluble in Ethanol, DMSO,

MethanolInsoluble in Water

Aqueous cleanup is ineffective;

use solvent-based

decontamination.

Part 3: Regulatory Framework & Waste
Classification[3]
Before disposal, the material must be correctly coded to ensure downstream destruction

(incineration) rather than landfilling.

Waste Characterization
While 11

-Hydroxyboldione is not explicitly "P-listed" or "U-listed" by specific CAS number under US EPA
RCRA regulations, it falls under the "Characteristic Hazardous Waste" definition due to its
toxicity profile.
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Recommended Classification:Cytotoxic/Teratogenic Chemical Waste.

Disposal Method: High-temperature incineration (>1000°C) is the only validated method to

destroy the steroid nucleus.

Part 4: Step-by-Step Disposal Protocols
Protocol A: Disposal of Solid Waste (Pure Substance)
Applicable for: Expired stocks, spilled powder, or excess weighed material.

Containment: Transfer the solid material into a wide-mouth, screw-cap jar (High-Density

Polyethylene - HDPE is preferred).

Labeling: Affix a yellow "Hazardous Waste" label. Explicitly write:

Chemical Name: 11

-Hydroxyboldione

Hazard:[1][2][3][4]Reproductive Toxin / Cytotoxic

Secondary Containment: Place the primary jar into a clear, sealable biohazard or

chemotherapy waste bag (typically yellow or labeled "Chemo").

Storage: Store in the designated Satellite Accumulation Area (SAA) inside a secondary bin

labeled "Cytotoxic Waste."

Protocol B: Disposal of Liquid Waste (Stock Solutions)
Applicable for: Solutions in DMSO, Ethanol, or Acetonitrile.

Segregation: Do not pour into the general "Halogenated" or "Non-Halogenated" solvent

carboys.

Collection: Use a dedicated small-volume waste container (e.g., 500mL amber glass bottle)

specifically for "Steroid/Hormone Waste."
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Rinsing: When emptying a stock vial, rinse the vial 3 times with ethanol. Collect all rinsate

into the waste bottle.

Deactivation (Surface): Wipe the exterior of the bottle with a surfactant-based cleaner to

remove any potential drips.

Protocol C: Contaminated Consumables (Trace Waste)
Applicable for: Weigh boats, pipette tips, gloves, and bench paper.

Gross Contamination Check: If a weigh boat has visible powder residue, treat it as Solid

Waste (Protocol A).

Trace Contamination: Place gloves, pipette tips, and empty vials into a Rigid Cytotoxic Waste

Container (Yellow bin with lid).

Note: Do not use standard "Red Bag" biohazard bins, as these are often autoclaved

(which may volatilize the steroid) rather than incinerated.

Part 5: Spill Response Mechanism
Scenario: You have spilled 50mg of powder on the benchtop.

Evacuate & Alert: Clear the immediate area. Alert lab personnel.

PPE Upgrade: Don double nitrile gloves, safety goggles, and an N95 respirator (or half-face

respirator with P100 filters) to prevent inhalation.

Dry Containment:

Cover the spill with a damp paper towel (moistened with ethanol) to prevent dust

generation.

Do not dry sweep.

Removal: Scoop the damp towel and powder into a wide-mouth hazardous waste jar.
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Decontamination: Clean the surface 3 times with an ethanol-soaked wipe, followed by a

soap-and-water wash. Dispose of all wipes as Cytotoxic Waste.

Part 6: Disposal Decision Logic (Visualization)
The following diagram illustrates the decision-making process for segregating 11

-Hydroxyboldione waste streams.

Waste Generation:
11β-Hydroxyboldione

Determine Physical State

Solid / Powder
(Pure Substance)

Powder/Spill

Liquid Solution
(DMSO/Ethanol)

Stock/Media

Trace / Consumables
(Gloves, Tips)

Empty/Contaminated

1. Transfer to HDPE Jar
2. Label 'Reproductive Toxin'
3. Yellow Chemo Waste Bin

1. Collect in Dedicated Bottle
2. Do NOT mix with General Solvents

3. Incineration Stream

1. Rigid Yellow Bin
(Cytotoxic/Incineration Only)

2. NO Autoclaving

FINAL DISPOSAL:
High-Temp Incineration
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Click to download full resolution via product page

Figure 1: Decision tree for the segregation and disposal of 11

-Hydroxyboldione waste streams, prioritizing incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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